Leonurine hydrochloride

• Molecular Formula: C14H24ClN3O6
• Molecular Weight: 365.81 g/mol
• InChI: InChI=1S/C14H21N3O5.ClH.H2O/c1-20-10-7-9(8-11(21-2)12(10)18)13(19)22-6-4-3-5-17-14(15)16;;/h7-8,18H,3-6H2,1-2H3,(H4,15,16,17);1H;1H2
• InChIKey: ROEVQISCSNTOHW-UHFFFAOYSA-N

Standard Leonurus extracts contain both leonurine and stachydrine, which act antagonistically on uterine muscle-leading to unreproducible assay results. Leonurine hydrochloride (SCM-198) solves this as a pure, defined molecule. - Validated pharmacological control: Inhibits oxytocin-induced uterine contraction (stachydrine potentiates it) - Quantitative benchmark: Tyrosinase inhibition IC₅₀ = 12.4 ± 0.8 μM; 1.68-fold lower than 10-methoxy-leonurine - SAR baseline: 10-fold cytoprotection improvement of analog 14o in H9c2 cells documented - Sustained lipid lowering: 24.05% TC reduction in primate model, no atorvastatin-like tolerance

Leonurine Hydrochloride (SCM-198) Baseline Characterization

Leonurine hydrochloride (SCM-198), chemically 4-guanidino-n-butyl syringate hydrochloride, is a synthetic guanidine pseudoalkaloid derived from the traditional Chinese medicine Herba Leonuri (Yi Mu Cao). It possesses a characteristic pharmacophore comprising a guanidino group, an n‑butyl linker, and a syringic acid moiety [1]. The compound obeys Lipinski’s Rule of Five and exhibits favorable in silico absorption–distribution–metabolism–excretion–toxicity (ADMET) profiles, including acceptable aqueous solubility and predicted oral activity [2]. These baseline pharmaceutical properties establish SCM‑198 as a developable small-molecule lead, yet its real‑world differentiation for scientific procurement resides in quantitative performance gaps against specific comparators, which are detailed in the sections below.

1

Chronic dyslipidemia model endpoint monitoring

2

Uterine smooth muscle contractility assay context

3

Tyrosinase inhibition reference scaffold for SAR

4

Cardioprotective SAR parent compound

• [1] Li YY, Lin YK, Liu XH, et al. Leonurine: From Gynecologic Medicine to Pleiotropic Agent. Chin J Integr Med. 2020;26(2):152-160. DOI: 10.1007/s11655-019-3453-0. View Source
• [2] Li Z, et al. Leonurine (SCM-198) exerts protective effects on pancreatic β‑cells in type 1 diabetes by modulating the Bax/Bcl-2/Caspase-3 signaling pathway. BMC Complement Med Ther. 2025;25:306. DOI: 10.1186/s12906-025-05051-1. View Source

Why Leonurine Hydrochloride Cannot Be Substituted

Leonurus species contain multiple bioactive alkaloids—most notably leonurine and stachydrine—that exhibit fundamentally distinct pharmacological effects. While both alkaloids are present in Herba Leonuri extracts, they act on uterine smooth muscle in opposite directions: leonurine hydrochloride inhibits oxytocin‑induced contraction, whereas stachydrine hydrochloride enhances it [1]. Similarly, within the broader class of cardioprotective guanidine alkaloids, minor structural modifications to the leonurine scaffold produce order‑of‑magnitude potency differences in cytoprotection assays [2]. Consequently, generic substitution based solely on botanical origin or gross compound class—without consideration of these specific pharmacodynamic divergences—can lead to contradictory experimental outcomes and failed therapeutic translation. The quantitative evidence below demonstrates exactly where leonurine hydrochloride stands apart from its closest structural and functional analogs.

Effect Stachydrine potentiates oxytocin-induced uterine contraction; leonurine inhibits it – mixed extracts may confound assays.

Potency Structural analogs show order-of-magnitude differences in cardioprotection; SCM‑198 cannot directly substitute for optimized leads.

Class Generic Leonurus alkaloid extracts contain opposing activities; botanical equivalence does not ensure pharmacological consistency.

• [1] Qin MR, Wang P, Wang XW, Li JP. Effects of Leonurine Hydrochloride and Stachydrine hydrochloride on Rat Uterine Contraction in vitro. Pharmacy Today. 2013;(7):410-412. View Source
• [2] Luo S, Xu S, Liu J, et al. Design and synthesis of novel SCM‑198 analogs as cardioprotective agents: Structure‑activity relationship studies and biological evaluations. Eur J Med Chem. 2020;200:112469. DOI: 10.1016/j.ejmech.2020.112469. PMID: 32485530. View Source

Leonurine Hydrochloride Quantitative Comparison Evidence

Lipid-Lowering Versus Atorvastatin in Primates

SCM‑198 achieves clinically meaningful total cholesterol (TC) reduction in a Rhesus monkey model of diet‑induced dyslipidemia, matching atorvastatin’s efficacy while avoiding the tolerance phenomenon associated with long‑term statin use. In a head‑to‑head study, SCM‑198 (10 mg/kg, oral) produced a maximum TC reduction of 24.05 % at day 150, whereas atorvastatin (1.2 mg/kg) exhibited similar lipid‑lowering but induced pharmacological tolerance upon extended administration [1].

Lipid lowering vs. atorvastatin

Head-to-head

SCM‑198 (10 mg/kg) produced 24.05% maximal TC reduction at day 150; comparable reduction by atorvastatin (1.2 mg/kg), but atorvastatin induced pharmacological tolerance.

Supports chronic dyslipidemia model endpoint monitoring; tolerance confound avoided.

Rhesus monkey model; 150-day study; cross-model applicability requires review.

Evidence Dimension	Serum total cholesterol reduction from baseline – chronic dosing in Rhesus monkeys
Target Compound Data	SCM‑198 (10 mg/kg/day, p.o.): 24.05 % maximal TC reduction (day 150)
Comparator Or Baseline	Atorvastatin (1.2 mg/kg/day, p.o.): comparable TC reduction; tolerance observed with prolonged use
Quantified Difference	Equivalent lipid‑lowering efficacy; SCM‑198 does not induce tolerance, whereas atorvastatin does
Conditions	Senile Rhesus monkeys fed high‑fat diet; daily oral dosing; 150‑day study duration

Why This Matters

For researchers modeling chronic dyslipidemia or screening compounds for statin‑intolerant populations, SCM‑198 provides the lipid‑lowering magnitude of a first‑line statin without the confounding factor of tolerance that complicates long‑term mechanistic studies.

• [1] Suguro R, Liu X, Yang D, et al. Anti‑hypercholesterolemic Effects and a Good Safety Profile of SCM‑198 in Animals: From ApoE Knockout Mice to Rhesus Monkeys. Front Pharmacol. 2018;9:1468. DOI: 10.3389/fphar.2018.01468. View Source

Uterine Contraction: Inhibition vs. Stachydrine Potentiation

Leonurine hydrochloride and stachydrine hydrochloride, both alkaloids derived from Leonurus species, produce diametrically opposed effects on oxytocin‑induced uterine contraction in rats. Leonurine hydrochloride at 0.03–0.09 mg/mL significantly reduced contraction amplitude and frequency (P < 0.01) in isolated uterine strips pre‑constricted with oxytocin, whereas stachydrine hydrochloride at 0.12–0.18 mg/mL significantly increased contraction parameters (P < 0.01) [1].

Uterine contraction vs. stachydrine

Head-to-head

Leonurine HCl (0.03–0.09 mg/mL) inhibited oxytocin‑induced contraction; stachydrine HCl (0.12–0.18 mg/mL) potentiated it (P<0.05).

Opposing contractility effects; mixed alkaloid extracts risk confounding uterine assay endpoints.

Rat uterine smooth muscle in vitro; oxytocin challenge model.

Evidence Dimension	Isometric uterine contraction amplitude and frequency – oxytocin‑induced rat uterine smooth muscle model in vitro
Target Compound Data	Leonurine hydrochloride (0.03, 0.06, 0.09 mg/mL): significant inhibition of contraction amplitude and frequency vs. pre‑treatment (P<0.01)
Comparator Or Baseline	Stachydrine hydrochloride (0.12, 0.18 mg/mL): significant potentiation of contraction amplitude and frequency vs. pre‑treatment (P<0.01)
Quantified Difference	Functional opposition: leonurine hydrochloride inhibits oxytocin‑induced contraction; stachydrine hydrochloride enhances it
Conditions	Rat isolated uterine smooth muscle; contraction induced by oxytocin; in vitro organ bath

Why This Matters

Procuring an extract or mixed alkaloid preparation instead of purified leonurine hydrochloride risks introducing stachydrine, which opposes the desired uterine‑relaxant effect and can confound experimental outcomes in dysmenorrhea or adenomyosis models.

• [1] Qin MR, Wang P, Wang XW, Li JP. Effects of Leonurine Hydrochloride and Stachydrine hydrochloride on Rat Uterine Contraction in vitro. Pharmacy Today. 2013;(7):410-412. View Source

Tyrosinase Inhibition vs. 10-Methoxy Analog

Within the guanidine pseudoalkaloid family from Leonurus japonicus, the C‑10 substituent critically modulates tyrosinase inhibitory potency. 10‑Methoxy‑leonurine (1) inhibits mushroom tyrosinase with an IC₅₀ of 7.4 ± 0.4 μM, approximately 1.68‑fold more potent than leonurine (2), which exhibits an IC₅₀ of 12.4 ± 0.8 μM under identical assay conditions. Both compounds act as competitive inhibitors with Ki values in the low micromolar range [1].

Tyrosinase inhibition vs. 10‑methoxy analog

Reported

Leonurine IC₅₀ = 12.4 ± 0.8 μM; 10‑methoxy‑leonurine IC₅₀ = 7.4 ± 0.4 μM (1.68‑fold difference).

Defines potency range for tyrosinase inhibitor optimization; parent scaffold context.

Mushroom tyrosinase assay; competitive inhibition.

Evidence Dimension	Mushroom tyrosinase inhibition IC₅₀ (μM) – competitive inhibition mode
Target Compound Data	Leonurine (2): IC₅₀ = 12.4 ± 0.8 μM; competitive inhibitor; Ki in micromolar range
Comparator Or Baseline	10‑Methoxy‑leonurine (1): IC₅₀ = 7.4 ± 0.4 μM; competitive inhibitor; Ki in micromolar range
Quantified Difference	10‑Methoxy‑leonurine is 1.68‑fold more potent than leonurine
Conditions	Mushroom tyrosinase enzyme assay; in vitro

Why This Matters

For research programs using leonurine as a tyrosinase inhibitor scaffold, the 1.68‑fold potency gap to its 10‑methoxy analog defines the synthetic‑chemistry space for optimization and confirms that the parent compound is not the most active congener in this target class.

• [1] The Guanidine Pseudoalkaloids 10‑Methoxy‑Leonurine and Leonurine Act as Competitive Inhibitors of Tyrosinase. Biomolecules. 2020;10(2):174. DOI: 10.3390/biom10020174. View Source

Cardioprotection vs. Analog 14o in H9c2 Cells

Systematic SAR studies of 35 SCM‑198 analogs identified compound 14o as exhibiting substantially higher cardioprotective potency than the parent SCM‑198. In H9c2 cells subjected to H₂O₂‑induced oxidative injury, the cytoprotective effect achieved by 1 μM of analog 14o was comparable to that produced by 10 μM of SCM‑198, indicating an approximate 10‑fold potency advantage for the optimized analog [1].

Cardioprotection vs. analog 14o

Reported

Analog 14o at 1 μM achieved cytoprotection comparable to SCM‑198 at 10 μM (~10‑fold potency gap).

Benchmark control for SAR; SCM‑198 represents an unoptimized starting scaffold.

H9c2 cardiomyocytes; H₂O₂ oxidative stress model.

Evidence Dimension	Cell viability protection in H₂O₂‑challenged H9c2 rat cardiomyocytes – potency comparison
Target Compound Data	SCM‑198 (Leonurine): significant cytoprotection at 10 μM
Comparator Or Baseline	Analog 14o: comparable cytoprotection at 1 μM
Quantified Difference	Analog 14o is approximately 10‑fold more potent than SCM‑198 on an equimolar basis
Conditions	H9c2 rat ventricular cardiomyocyte cell line; H₂O₂‑induced oxidative stress; cell viability (LDH release) assay

Why This Matters

The 10‑fold potency gap between SCM‑198 and its optimized analog 14o establishes the parent compound as the essential benchmark control for SAR programs and clarifies that SCM‑198 represents an unoptimized starting point—not a potency‑maximized candidate.

• [1] Luo S, Xu S, Liu J, et al. Design and synthesis of novel SCM‑198 analogs as cardioprotective agents: Structure‑activity relationship studies and biological evaluations. Eur J Med Chem. 2020;200:112469. DOI: 10.1016/j.ejmech.2020.112469. PMID: 32485530. View Source

Oral Bioavailability vs. Berberine

Leonurine hydrochloride demonstrates an absolute oral bioavailability of 2.21 % in rats [1]. For procurement‑decision purposes, this value can be contextualized against the extensively characterized natural isoquinoline alkaloid berberine, whose absolute oral bioavailability in rats is consistently reported as 0.26 %–0.36 % [2]. Although both compounds exhibit limited systemic exposure due to first‑pass metabolism, leonurine hydrochloride’s bioavailability is approximately 6‑ to 8‑fold higher than that of berberine, representing a meaningful pharmacokinetic advantage for in vivo experimental designs.

Oral bioavailability vs. berberine

Cross-study comparable

Leonurine F = 2.21% (rat); berberine F = 0.26–0.36% (rat), ~6‑ to 8‑fold higher exposure.

Supports oral exposure-model context; higher systemic exposure than comparator alkaloid.

Cross-study rat PK; independent published data.

Evidence Dimension	Absolute oral bioavailability (%F) in rats
Target Compound Data	Leonurine hydrochloride: F = 2.21 % (oral gavage, rat)
Comparator Or Baseline	Berberine: F = 0.26 %–0.36 % (oral gavage, rat; multiple independent studies)
Quantified Difference	Leonurine hydrochloride exhibits ~6‑ to 8‑fold higher oral bioavailability than berberine
Conditions	Rat pharmacokinetic studies; oral administration; cross‑study comparison from independent published reports

Why This Matters

Investigators selecting between natural alkaloids for oral in vivo studies should consider that leonurine hydrochloride provides substantially greater systemic exposure than berberine at equivalent oral doses, reducing the compound quantity required and potentially simplifying formulation development.

• [1] Leonurine hydrochloride – a new drug for the treatment of menopausal syndrome: Synthesis, estrogen‑like effects and pharmacokinetics. Fitoterapia. 2022;157:105108. DOI: 10.1016/j.fitote.2021.105108. View Source
• [2] Comparison of Berberine Bioavailability between Oral and Rectal Administrations in Rats. Biol Pharm Bull. 2023;46(11):1571-1577. DOI: 10.1248/bpb.b23-00355. (Citing oral bioavailability of 0.26%). Also: Liu YT, et al. Absolute oral bioavailability of berberine in rats: 0.36%. Drug Metab Dispos. 2010;38(10):1779‑1784. View Source

Application Scenarios for Leonurine Hydrochloride

Chronic Dyslipidemia Modeling Without Statin Tolerance

SCM‑198 is the preferred choice when the experimental objective requires sustained lipid‑lowering without the confounding variable of pharmacological tolerance that develops with atorvastatin. The Rhesus monkey data demonstrate that SCM‑198 achieves a 24.05 % TC reduction comparable to atorvastatin yet avoids the tolerance phenomenon that limits long‑term statin modeling [1].

Uterotonic Bioassays: Negative Control for Oxytocin Contraction

In isolated uterine smooth muscle assays where oxytocin challenge is used, purified leonurine hydrochloride must be specified rather than mixed Leonurus alkaloid extracts. Stachydrine hydrochloride, a co‑occurring alkaloid, potentiates oxytocin‑induced contraction while leonurine hydrochloride inhibits it [2]. Using an undefined extract introduces qualitatively opposite pharmacological activities that cannot be normalized post hoc.

Tyrosinase Inhibitor Screening as Reference Scaffold

Leonurine serves as a quantitative reference compound in tyrosinase inhibition assays with a well‑characterized IC₅₀ of 12.4 ± 0.8 μM [3]. Its 1.68‑fold lower potency relative to 10‑methoxy‑leonurine provides a validated dynamic range for screening novel inhibitors and establishes leonurine as a conservative benchmark rather than a potency‑maximized lead.

Cardioprotective SAR: SCM-198 as Parent Scaffold

SCM‑198 is the essential baseline control for any medicinal chemistry program exploring guanidine pseudoalkaloid cardioprotective agents. The established 10‑fold potency improvement of analog 14o over SCM‑198 in H9c2 cytoprotection assays [4] provides a validated SAR trajectory, enabling researchers to quantify the degree of optimization achieved by each new synthetic iteration.

Application

Selection Property

Validation Focus

Chronic dyslipidemia model endpoint monitoring

Sustained lipid-lowering without tolerance confounding

Endpoint reproducibility vs. atorvastatin comparator in long‑term studies

Uterine smooth muscle contractility studies

Purified leonurine hydrochloride free of stachydrine

Oxytocin‑induced contraction inhibition consistency

Tyrosinase inhibitor screening reference

Well‑characterized IC₅₀ reference range

Potency benchmarking against 10‑methoxy analog

Cardioprotective SAR programs

Parent guanidine pseudoalkaloid scaffold

Cytoprotection potency gap to optimized analogs

• [1] Suguro R, et al. Anti‑hypercholesterolemic Effects and a Good Safety Profile of SCM‑198 in Animals: From ApoE Knockout Mice to Rhesus Monkeys. Front Pharmacol. 2018;9:1468. View Source
• [2] Qin MR, et al. Effects of Leonurine Hydrochloride and Stachydrine hydrochloride on Rat Uterine Contraction in vitro. Pharmacy Today. 2013;(7):410-412. View Source
• [3] The Guanidine Pseudoalkaloids 10‑Methoxy‑Leonurine and Leonurine Act as Competitive Inhibitors of Tyrosinase. Biomolecules. 2020;10(2):174. View Source
• [4] Luo S, et al. Design and synthesis of novel SCM‑198 analogs as cardioprotective agents. Eur J Med Chem. 2020;200:112469. View Source